Cas no 666718-81-6 (Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 666718-81-6
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 964394
• Update Time: 2023-03-27

Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, N-[(1R)-2-ethoxy-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H21NO4/c1-5-14-7-8(6-12)11-9(13)15-10(2,3)4/h8,12H,5-7H2,1-4H3,(H,11,13)/t8-/m1/s1
• InChI Key： RAOQXIVLJZKEOR-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](CO)COCC

Computed Properties

• Exact Mass: 219.147
• Monoisotopic Mass: 219.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2